Cas no 2877656-03-4 (N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide)

• Product Name: N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
• CAS No: 2877656-03-4
• MF: C₁₉H₂₂ClFN₄O₂
• MW: 392.854986667633
• CID: 5308257
• PubChem ID: 165433304
• Update Time: 2025-10-28

N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877656-03-4
• F6822-3911
• N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
• AKOS040887461
• N-[[1-(6-Chloro-2-quinoxalinyl)-4-fluoro-4-piperidinyl]methyl]tetrahydro-3-furancarboxamide

• Inchi： 1S/C19H22ClFN4O2/c20-14-1-2-15-16(9-14)22-10-17(24-15)25-6-4-19(21,5-7-25)12-23-18(26)13-3-8-27-11-13/h1-2,9-10,13H,3-8,11-12H2,(H,23,26)
• InChI Key： RWNSTCBCWSXTKD-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2(F)CCN(C3C=NC4C(N=3)=CC=C(Cl)C=4)CC2)=O)C1

Computed Properties

• Exact Mass: 392.1415318g/mol
• Monoisotopic Mass: 392.1415318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.7±55.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide

Research Briefing on N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide (CAS: 2877656-03-4)

In recent years, the compound N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide (CAS: 2877656-03-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoxaline and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide involves a multi-step process that emphasizes the incorporation of the chloroquinoxaline moiety and the fluoropiperidine ring. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its subsequent pharmacological evaluation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further research.

Pharmacological studies have revealed that this compound exhibits high affinity for specific receptor targets, particularly those involved in neurological and oncological pathways. In vitro assays demonstrate its ability to modulate receptor activity with notable selectivity, suggesting potential applications in treating disorders such as epilepsy, schizophrenia, and certain types of cancer. The fluoropiperidine component is believed to enhance blood-brain barrier penetration, a desirable property for central nervous system (CNS)-targeted therapies.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data indicate favorable bioavailability and a half-life conducive to once-daily dosing, which could simplify clinical regimens. However, challenges such as potential off-target effects and metabolic stability require further investigation to optimize its therapeutic index.

In the context of drug development, N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide has been explored in combination therapies, particularly with existing chemotherapeutic agents, to enhance efficacy and reduce resistance. Synergistic effects have been observed in preclinical models, highlighting its potential as an adjunctive treatment. Additionally, its role in targeted drug delivery systems is being investigated, leveraging its chemical properties to improve specificity and reduce systemic toxicity.

Despite these promising findings, several gaps remain in the understanding of this compound's full therapeutic potential. Ongoing research aims to address these gaps through detailed mechanistic studies and expanded clinical trials. The compound's safety profile, long-term effects, and interactions with other medications are critical areas of focus to ensure its viability as a therapeutic agent.

In conclusion, N-{[1-(6-chloroquinoxalin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide represents a compelling candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties position it as a potential lead compound for the development of novel therapies. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its clinical benefits and address existing challenges.